2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]acetonitrile

• IUPAC Name: 2-[1-(2,2,2-trifluoroethyl)imidazol-2-yl]acetonitrile
• InChI: InChI=1S/C7H6F3N3/c8-7(9,10)5-13-4-3-12-6(13)1-2-11/h3-4H,1,5H2
• InChI Key: WWHCIFNAXSSZJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)CC#N)CC(F)(F)F
• Molecular Formula: C7H6F3N3
• DSSTOX Substance ID: DTXSID401220554
• Molecular Weight: 189.14 g/mol
• CAS RN: 1251923-15-5

Description

2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]acetonitrile is a chemical compound with the molecular formula C7H6F3N3. It has a molecular weight of 189.14.

Molecular Structure Analysis

The molecular structure of this compound consists of a trifluoroethyl group attached to an imidazole ring, which is further connected to an acetonitrile group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, studies on related compounds provide some insights. For instance, 2,2,2-Trifluoroethyl-substituted alkynes have been studied for their reactivity in gold-catalyzed hydration reactions.

Scientific Research Applications

Applications in Metal-Based Chemotherapy

Metal Complexes for Tropical Diseases : Research by Navarro et al. (2000) explored the synthesis of copper complexes with CTZ and KTZ in acetonitrile, investigating their potential applications in metal-based chemotherapy against tropical diseases. Notably, the study synthesized gold complexes by reacting AuClPPh3 with KPF6 and CTZ or KTZ in acetonitrile, providing a pathway toward novel metal-based treatments for tropical diseases Navarro et al., 2000.

Synthesis of Novel Derivatives

Benzoimidazo-Pyridine Derivatives : Goli-Garmroodi et al. (2015) described the efficient synthesis of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile with various ethyl 2,4-dioxo-4-arylbutanoate derivatives. This work highlights the use of these derivatives in various scientific applications due to their easy preparation and good yields Goli-Garmroodi et al., 2015.

Fluorescent Probes and Sensors

Fluorescent Behavior in Metal Presence : Tanaka et al. (2007) studied the fluorescent behavior of a compound in the presence of metal perchlorate in acetonitrile, shedding light on the potential use of such compounds in fluorescent sensing applications Tanaka et al., 2007.

Fluorescent Probes for Mercury Ion : Shao et al. (2011) detailed the synthesis of novel imidazo[1,2-a]pyridine derivatives as efficient fluorescent probes for mercury ion detection in acetonitrile and buffered aqueous solution Shao et al., 2011.

Fluorophores for OLED Applications : Muruganantham et al. (2019) synthesized fluorophores based on 2-(1H-indol-3-yl)acetonitrile and studied their optical, thermal, and electroluminescence properties, showcasing their potential in OLED applications Muruganantham et al., 2019.

Electrochemical Studies

Electrochemical Copolymerization : Soylemez et al. (2015) investigated the electrochemical copolymerization of a novel monomer with 3,4-ethylenedioxythiophene, providing insights into the chemical structures and optical properties relevant to electrochemical applications Soylemez et al., 2015.